Cas no 1252916-56-5 (N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• CAS No: 1252916-56-5
• MF: C₂₁H₂₀ClN₃O₂
• MW: 381.855403900146
• CID: 5320354
• Update Time: 2025-06-09

N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide
• STL030874

• Inchi： 1S/C21H20ClN3O2/c1-13-4-6-16(10-15(13)3)18-8-9-21(27)25(24-18)12-20(26)23-19-11-17(22)7-5-14(19)2/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key： LJJOPSXDIGMSAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(CN1C(C=CC(C2C=CC(C)=C(C)C=2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 633
• XLogP3: 4.1
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS No. 1252916-56-5): A Comprehensive Overview

N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS No. 1252916-56-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a chlorinated and methylated phenyl group, a dimethylated phenyl group, and a pyridazine ring with an acetamide substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide is highly intricate, featuring multiple aromatic rings and functional groups that contribute to its pharmacological activity. The presence of the chlorinated and methylated phenyl groups enhances its lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body. The pyridazine ring, on the other hand, provides the compound with its characteristic antioxidant and anti-inflammatory properties.

Recent studies have focused on the pharmacological profile of N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Oxidative stress plays a significant role in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide has been shown to scavenge free radicals and reduce oxidative damage in cellular models. This property suggests its potential use in preventing or mitigating oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant properties, N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-y l]acetamide have also been studied extensively. Animal models have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, kidneys, and brain. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile of N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ] acetamide . Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In conclusion, N-(5-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ] acetamide (CAS No. 1252916 - 56 - 5) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse pharmacological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials, this compound may emerge as a valuable tool in the treatment of inflammatory diseases, oxidative stress-related conditions, and cancer.